Cas no 81885-74-7 (4-(2,5-Dimethoxyphenyl)butan-2-one)

• Product Name: 4-(2,5-Dimethoxyphenyl)butan-2-one
• CAS No: 81885-74-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1029001
• PubChem ID: 11009134
• Update Time: 2025-04-20

4-(2,5-Dimethoxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dimethoxyphenyl)butan-2-one
• 4-(2,5-dimethoxyphenyl)-2-Butanone
• 81885-74-7
• DTXSID40451719
• FT-0739119
• SCHEMBL11077966
• AKOS013847219
• EN300-1845386
• CS-0275929
• DB-075795

• Inchi： 1S/C12H16O3/c1-9(13)4-5-10-8-11(14-2)6-7-12(10)15-3/h6-8H,4-5H2,1-3H3
• InChI Key： VSHJVOQBBGHZMW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CCC(C)=O)OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes